![molecular formula C15H15F3N4OS B287745 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone](/img/structure/B287745.png)
1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone
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Overview
Description
1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone, also known as TFMPP, is a synthetic compound that has been widely used in scientific research. TFMPP belongs to the class of phenylpiperazine derivatives and has been used as a research tool to study the central nervous system and its effects on behavior.
Mechanism of Action
1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone acts as a partial agonist at the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, anxiety, and behavior. This compound has been shown to increase the release of serotonin in the brain, leading to the activation of these receptors.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of physiological and biochemical effects. It has been shown to increase locomotor activity and induce hyperactivity in rats. This compound has also been shown to produce anxiogenic effects in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone in lab experiments is that it is a potent and selective agonist for the 5-HT2A and 5-HT2C receptors. This allows researchers to study the effects of these receptors on behavior and the central nervous system. However, this compound has limitations as it has been shown to produce inconsistent results in different animal models.
Future Directions
There are several future directions for research on 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone. One area of research is to study the effects of this compound on other serotonin receptors and their role in behavior and the central nervous system. Another area of research is to study the effects of this compound on different animal models and its potential use in the treatment of mood disorders and anxiety. Additionally, research can be conducted to study the effects of this compound on human subjects to better understand its potential therapeutic value.
Synthesis Methods
The synthesis of 1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone involves the reaction of 1-(3-trifluoromethylphenyl)ethanone with hydrazine hydrate in the presence of a catalyst. The resulting product is then reacted with 6-methoxy-2-(methylsulfanyl)-4-pyrimidinamine to form this compound.
Scientific Research Applications
1-[3-(Trifluoromethyl)phenyl]ethanone [6-methoxy-2-(methylsulfanyl)-4-pyrimidinyl]hydrazone has been extensively used in scientific research to study the effects of serotonin receptors on behavior and the central nervous system. It has been used as a research tool to study the effects of serotonin agonists and antagonists on behavior, mood, and anxiety.
properties
Molecular Formula |
C15H15F3N4OS |
---|---|
Molecular Weight |
356.4 g/mol |
IUPAC Name |
6-methoxy-2-methylsulfanyl-N-[(E)-1-[3-(trifluoromethyl)phenyl]ethylideneamino]pyrimidin-4-amine |
InChI |
InChI=1S/C15H15F3N4OS/c1-9(10-5-4-6-11(7-10)15(16,17)18)21-22-12-8-13(23-2)20-14(19-12)24-3/h4-8H,1-3H3,(H,19,20,22)/b21-9+ |
InChI Key |
JZJNQMWONNIOJC-ZVBGSRNCSA-N |
Isomeric SMILES |
C/C(=N\NC1=CC(=NC(=N1)SC)OC)/C2=CC(=CC=C2)C(F)(F)F |
SMILES |
CC(=NNC1=CC(=NC(=N1)SC)OC)C2=CC(=CC=C2)C(F)(F)F |
Canonical SMILES |
CC(=NNC1=CC(=NC(=N1)SC)OC)C2=CC(=CC=C2)C(F)(F)F |
Origin of Product |
United States |
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